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Compound of Interest

Compound Name: ZINC04177596

Cat. No.: B15565754

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZINC04177596, chemically identified as 4-sulfanylbenzaldehyde or 4-mercaptobenzaldehyde,
is an aromatic organic compound belonging to the family of thiophenols. While the "discovery"
of such a fundamental chemical structure is not a singular event, its importance lies in its utility
as a versatile building block in organic synthesis. This technical guide provides a
comprehensive overview of the synthesis, physicochemical properties, and known applications
of 4-sulfanylbenzaldehyde, with a focus on experimental protocols and logical workflows
relevant to researchers in drug discovery and materials science.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 4-sulfanylbenzaldehyde.
[1][2] This data is crucial for its application in experimental settings, including reaction setup
and purification.
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Property Value Source

Molecular Formula C7H60S PubChem[1]

Molecular Weight 138.19 g/mol PubChem[1]

CAS Number 91358-96-2 PubChem[1]

Appearance Off-white to pale yellow solid ChemicalBook

Melting Point 130 °C LookChem

Boiling Point 257.1+23.0 °C (Predicted) ChemicalBook

N Slightly soluble in DMF and

Solubility LookChem
DMSO

pKa 5.25+0.10 (Predicted) LookChem
NRLPPGBADQVXSJ-

InChiKey PubChem
UHFFFAOYSA-N

Canonical SMILES C1=CC(=CC=C1C=0)S PubChem

Synthesis of 4-Sulfanylbenzaldehyde

The synthesis of 4-sulfanylbenzaldehyde can be achieved through various methods, primarily

adapting established routes for the preparation of thiophenols. A common and effective strategy
involves the reduction of a corresponding sulfonyl chloride.

General Synthesis Workflow

The logical flow for a common synthetic approach to 4-sulfanylbenzaldehyde is depicted below.
This workflow starts from an easily accessible starting material and proceeds through key
intermediates to the final product.
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Caption: General synthetic workflow for 4-sulfanylbenzaldehyde.

Experimental Protocol: Reduction of 4-
Carboxybenzenesulfonyl Chloride

This protocol details a representative method for the synthesis of 4-sulfanylbenzaldehyde via
the reduction of a commercially available or synthesized sulfonyl chloride derivative.

Materials:

e 4-Carboxybenzenesulfonyl chloride

e Zinc dust

» Concentrated Sulfuric Acid

e |ce

o Diethyl ether (or other suitable organic solvent)
» Calcium chloride (for drying)

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and set in an ice-
salt bath, carefully add concentrated sulfuric acid to cracked ice to achieve a temperature of
-5t0 0 °C.
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Addition of Starting Material: While maintaining the low temperature and stirring, gradually
add 4-carboxybenzenesulfonyl chloride to the cold acid mixture.

Addition of Reducing Agent: Slowly add zinc dust in portions, ensuring the temperature does
not rise above 0 °C. The reaction is exothermic and may require careful monitoring and
cooling.

Reaction Progression: After the addition of zinc dust is complete, continue stirring the
mixture at O °C for 1-2 hours.

Warming and Reflux: Remove the ice bath and allow the reaction mixture to warm to room
temperature. A vigorous reaction with hydrogen evolution may occur. Once subsided, gently
heat the mixture to a boil and reflux for several hours until the reaction is complete, which is
often indicated by a color change to grayish-white.

Work-up and Extraction: Cool the reaction mixture and extract the product with a suitable
organic solvent like diethyl ether.

Drying and Purification: Dry the organic extract over anhydrous calcium chloride, filter, and
remove the solvent under reduced pressure. The crude product can be further purified by
distillation or recrystallization.

Biological Activity and Applications

While specific, in-depth biological studies on 4-sulfanylbenzaldehyde are limited, its structural
motifs—a reactive aldehyde and a nucleophilic thiol—suggest several potential applications in
drug discovery and chemical biology.

Known and Potential Applications

e Precursor for Chemopreventative Agents: 4-Sulfanylbenzaldehyde is used as a starting
material in the synthesis of more complex molecules with potential chemopreventative
properties.

» Detection of Nerve Agents: The thiol group can be utilized in the development of sensors for
the detection of nerve agents through specific chemical reactions.
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» Enzyme Inhibition: Benzaldehyde derivatives are known to act as enzyme inhibitors. For
instance, 4-hydroxybenzaldehyde, a structurally similar compound, has been shown to be a
competitive inhibitor of GABA transaminase (GABA-T) and succinic semialdehyde
dehydrogenase (SSADH). This suggests that 4-sulfanylbenzaldehyde could be explored as
an inhibitor for various enzymes, particularly those with active sites that can interact with
aldehydes or thiols.

 Antiproliferative Activity: Analogs of benzaldehyde have been investigated for their
antiproliferative activity in cancer cell lines. The specific effects of the 4-sulfanyl substitution
in this context remain an area for further research.

» Antibiotic Modulation: Benzaldehyde has been shown to modulate the activity of certain
antibiotics. The introduction of a thiol group could influence this activity, potentially through
different mechanisms of interaction with bacterial targets.

The logical relationship for the application of 4-sulfanylbenzaldehyde as a chemical
intermediate is illustrated in the following diagram.

—_—
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Caption: Potential applications derived from 4-sulfanylbenzaldehyde.

Signaling Pathway Involvement: An Area for Future
Research
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Currently, there is a lack of specific studies detailing the direct interaction of 4-
sulfanylbenzaldehyde with and modulation of defined signaling pathways. However, based on
the known activities of related benzaldehyde and thiophenol compounds, several avenues for
investigation can be proposed. For example, its potential as an enzyme inhibitor suggests it
could interfere with metabolic or cell signaling pathways regulated by the target enzyme.
Further research is required to elucidate any specific signaling pathway involvement.

Conclusion

ZINCO04177596, or 4-sulfanylbenzaldehyde, is a readily synthesizable aromatic compound with
significant potential as a chemical intermediate in various fields, including medicinal chemistry
and materials science. While its own biological activity is not extensively characterized, its
structural features make it an attractive starting point for the development of novel therapeutic
agents and chemical probes. The experimental protocols and data presented in this guide
provide a solid foundation for researchers to utilize 4-sulfanylbenzaldehyde in their scientific
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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